Acetylenedicarboxylic Acid
Acetylenedicarboxylic Acid
Butynedioic acid is an acetylenic compound that is acetylene in which the hydrogens are replaced by carboxy groups. It is a C4-dicarboxylic acid and an acetylenic compound. It is a conjugate acid of an acetylenedicarboxylate(1-).
Brand Name:
Vulcanchem
CAS No.:
142-45-0
VCID:
VC0106912
InChI:
InChI=1S/C4H2O4/c5-3(6)1-2-4(7)8/h(H,5,6)(H,7,8)
SMILES:
C(#CC(=O)O)C(=O)O
Molecular Formula:
C4H2O4
Molecular Weight:
114.06 g/mol
Acetylenedicarboxylic Acid
CAS No.: 142-45-0
Reference Standards
VCID: VC0106912
Molecular Formula: C4H2O4
Molecular Weight: 114.06 g/mol
CAS No. | 142-45-0 |
---|---|
Product Name | Acetylenedicarboxylic Acid |
Molecular Formula | C4H2O4 |
Molecular Weight | 114.06 g/mol |
IUPAC Name | but-2-ynedioic acid |
Standard InChI | InChI=1S/C4H2O4/c5-3(6)1-2-4(7)8/h(H,5,6)(H,7,8) |
Standard InChIKey | YTIVTFGABIZHHX-UHFFFAOYSA-N |
SMILES | C(#CC(=O)O)C(=O)O |
Canonical SMILES | C(#CC(=O)O)C(=O)O |
Description | Butynedioic acid is an acetylenic compound that is acetylene in which the hydrogens are replaced by carboxy groups. It is a C4-dicarboxylic acid and an acetylenic compound. It is a conjugate acid of an acetylenedicarboxylate(1-). |
Related CAS | 928-04-1 (potassium salt) |
Synonyms | 2-butynedioic acid 2-butynedioic acid, potassium salt acetylenedicarboxylic acid |
PubChem Compound | 371 |
Last Modified | Nov 11 2021 |
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